Cas no 152685-91-1 (Cimiside B)
Cimiside B is a triterpenoid saponin compound derived from natural sources, notably from the genus Cimicifuga. It exhibits notable biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties, making it a subject of interest in pharmacological research. Its structural specificity allows for selective interactions with cellular targets, contributing to its efficacy in modulating signaling pathways. Cimiside B is characterized by high purity and stability, ensuring reliable performance in experimental and therapeutic applications. Its well-documented mechanism of action supports its use in studies involving immune regulation and oxidative stress mitigation. The compound is supplied with detailed analytical data, including HPLC and NMR verification, to ensure reproducibility in research settings.
Cimiside B structure
Product Name:Cimiside B
CAS No:152685-91-1
MF:C40H64O13
MW:752.928374290466
CID:168297
PubChem ID:91895424
Update Time:2025-05-19
Cimiside B Chemical and Physical Properties
Names and Identifiers
-
- b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl 3-O-b-D-xylopyranosyl-
- b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanosta...
- CIMSIDE B
- (7aR,7bR,8R,13R,13aS)-13-hydroxy-11-(2-hydroxypropan-2-yl)-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepin-2-yl 3-O-beta-D-xylopyranosyl-beta-D-xylopyranoside
- beta-D-Xylopyranoside, (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl 3-O-beta-D-xylopyranosyl-
- Cimigenol-3-O-xylopyranosyl-3-xylpyranoside
- [ "" ]
- cimiside B
- AKOS032962248
- MS-31326
- 152685-91-1
- CS-0023893
- HY-N3587
- (2S,3R,4S,5R)-2-[(2S,3R,4S,5R)-3,5-dihydroxy-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxan-4-yl]oxyoxane-3,4,5-triol
- DA-72220
- (2S,3R,4S,5R)-2-((2S,3R,4S,5R)-3,5-dihydroxy-2-(((1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo(19.2.1.01,18.03,17.04,14.07,12.012,14)tetracosan-9-yl)oxy)oxan-4-yl)oxyoxane-3,4,5-triol
- G13923
- Cimiside B
-
- Inchi: 1S/C40H64O13/c1-18-14-21-30(35(4,5)47)53-40(52-21)29(18)36(6)12-13-39-17-38(39)11-10-24(34(2,3)22(38)8-9-23(39)37(36,7)33(40)46)50-32-27(45)28(20(42)16-49-32)51-31-26(44)25(43)19(41)15-48-31/h18-33,41-47H,8-17H2,1-7H3/t18-,19-,20-,21-,22+,23+,24+,25+,26-,27-,28+,29-,30+,31+,32+,33-,36-,37-,38-,39+,40+/m1/s1
- InChI Key: FQXVWSGUAKXSLO-CKLOPMIDSA-N
- SMILES: O1[C@H]2[C@@H](C(C)(C)O)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O
Computed Properties
- Exact Mass: 752.43500
- Monoisotopic Mass: 752.435
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 53
- Rotatable Bond Count: 5
- Complexity: 1460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 197A^2
- XLogP3: 2.2
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.621
- PSA: 196.99000
- LogP: 1.58470
Cimiside B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:4°C, protect from light, stored under nitrogen
Cimiside B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N3587-1mg |
Cimiside B |
152685-91-1 | ≥97.0% | 1mg |
¥5900 | 2024-04-19 | |
| DC Chemicals | DC12134-100 mg |
Cimiside B |
152685-91-1 | >98% | 100mg |
$950.0 | 2022-03-01 | |
| DC Chemicals | DC12134-250 mg |
Cimiside B |
152685-91-1 | >98% | 250mg |
$1900.0 | 2022-03-01 | |
| DC Chemicals | DC12134-1 g |
Cimiside B |
152685-91-1 | >98% | 1g |
$3800.0 | 2022-03-01 | |
| ChemScence | CS-0023893-1mg |
Cimiside B |
152685-91-1 | >97.0% | 1mg |
$590.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44492-5mg |
Cimiside B |
152685-91-1 | 98% | 5mg |
¥7845.00 | 2022-04-26 | |
| eNovation Chemicals LLC | Y1253253-1mg |
cimiside B |
152685-91-1 | 97% | 1mg |
$1085 | 2023-09-04 | |
| TargetMol Chemicals | T13614-5 mg |
Cimiside B |
152685-91-1 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | T13614-1 mL * 10 mM (in DMSO) |
Cimiside B |
152685-91-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6010 | 2023-09-15 | |
| DC Chemicals | DC12134-100mg |
Cimiside B |
152685-91-1 | >98% | 100mg |
$950.0 | 2023-09-15 |
Cimiside B Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
152685-91-1 (Cimiside B) Related Products
- 57943-48-3((2S,7aR,8R,10R,11R,13S,13aS,13bR)-11-(1-hydroxy-1-methylethyl)-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepine-2,13-diol)
- 1140532-50-8((2S,4aR,5aS,7aR,7bR,11R,12aS,13R,13aS)-11-(2-butoxypropan-2-yl)-13-hydroxy-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepin-2-yl beta-D-xylopyranoside)
- 114317-53-2(Cycloorbicoside G)
- 256925-92-5(Cimiracemoside C)
- 27994-11-2(Cimigenoside)
- 3779-59-7(Cimigenol)
- 20528-90-9(25-O-Methylcimigenol)
- 24399-56-2(15-O-Methyicimigenol)
- 27994-13-4(25-O-methylcimigenol-3-O-?-D-xyloside)
- 152685-90-0(b-D-Xylopyranoside, (3b,12b,15a,16a,23R,24S)-16,23:16,24-diepoxy-12,15,25-trihydroxy-9,19-cyclolanostan-3-yl)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk